2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C22H23ClN2O4
• Molecular Weight: 414.9 g/mol
• IUPAC Name: [2-(2,5-dimethylanilino)-2-oxoethyl] 1-(3-chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C22H23ClN2O4/c1-13-4-5-15(3)19(8-13)24-20(26)12-29-22(28)16-9-21(27)25(11-16)17-7-6-14(2)18(23)10-17/h4-8,10,16H,9,11-12H2,1-3H3,(H,24,26)
• InChI Key: UHQMHRPAPUEGSV-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)COC(=O)C2CC(=O)N(C2)C3=CC(=C(C=C3)C)Cl

Description

2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate, also known as DMAC, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. DMAC is a pyrrolidine-based compound that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied.

Mechanism of Action

The mechanism of action of 2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate involves its ability to bind to copper ions and inhibit the activity of the proteasome. 2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been shown to selectively bind to copper ions and induce conformational changes in the proteasome, leading to the inhibition of its activity. This inhibition results in the accumulation of misfolded and damaged proteins, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects
2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been shown to have various biochemical and physiological effects, including the inhibition of proteasome activity, the induction of apoptosis in cancer cells, and the detection of copper ions in biological samples. 2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has also been shown to have potential applications in the treatment of neurodegenerative diseases, as it has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has several advantages for lab experiments, including its ability to selectively bind to copper ions and its potential as a fluorescent probe for the detection of metal ions. However, 2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has some limitations, including its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate, including the development of more efficient synthesis methods, the investigation of its potential applications in the treatment of neurodegenerative diseases, and the exploration of its potential as a tool for the detection of metal ions in biological samples. Additionally, further studies are needed to investigate the potential toxicity and side effects of 2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate, as well as its potential interactions with other compounds and drugs.
Conclusion
In conclusion, 2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. 2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. 2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has potential applications as a fluorescent probe for the detection of metal ions and as a potential anticancer agent. However, further studies are needed to investigate its potential toxicity and side effects, as well as its potential interactions with other compounds and drugs.

Synthesis Methods

2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been synthesized using various methods, including the reaction of 3-chloro-4-methylbenzoyl chloride with 2-(2,5-dimethylanilino)ethanol in the presence of triethylamine and pyridine, and the reaction of 3-chloro-4-methylbenzoic acid with 2-(2,5-dimethylanilino)ethanol in the presence of dicyclohexylcarbodiimide and 4-dimethylaminopyridine. The yield and purity of 2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate depend on the reaction conditions and the purity of the starting materials.

Scientific Research Applications

2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions and as a potential anticancer agent. 2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been shown to selectively bind to copper ions and exhibit fluorescence emission, making it a useful tool for the detection of copper ions in biological samples. 2-(2,5-Dimethylanilino)-2-oxoethyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has also been shown to induce apoptosis in cancer cells by inhibiting the activity of the proteasome, a cellular complex that is involved in the degradation of proteins.